T025

• Molecular Formula: C21H18N8
• Molecular Weight: 382.4 g/mol
• InChI: InChI=1S/C21H18N8/c1-22-21-28-19-18(20(29-21)27-12-17-24-8-3-9-25-17)15(11-26-19)13-5-6-16-14(10-13)4-2-7-23-16/h2-11H,12H2,1H3,(H3,22,26,27,28,29)
• InChIKey: PMWVYONICYRLNY-UHFFFAOYSA-N

T025 Potent Pan-CLK/DYRK1 Inhibitor

T025 (CAS 2407433-00-3; synonym T-025) is a 7H-pyrrolo[2,3-d]pyrimidine-based, orally bioavailable small-molecule inhibitor of the Cdc2-like kinase (CLK) family and the dual-specificity tyrosine-phosphorylation-regulated kinase 1 (DYRK1) family. KINOMEScan profiling established Kd values of 4.8 nM (CLK1), 0.096 nM (CLK2), 6.5 nM (CLK3), 0.61 nM (CLK4), 0.074 nM (DYRK1A), and 1.5 nM (DYRK1B) [1]. A co-crystal structure with CLK2 (PDB 5UNP) at 2.92 Å resolution confirms ATP-binding-site engagement via hinge-region interactions with Glu244 and Leu246 [2]. T025 induces exon skipping, caspase-3/7-mediated apoptosis, and anti-proliferative effects (IC50 30–300 nM) across hematological and solid cancer cell lines, with pronounced sensitivity in tumors harboring high CLK2 expression or MYC amplification [1].

Pathway Studies CLK/DYRK1 family kinase inhibition; ATP-binding site engagement confirmed by co-crystal structure (PDB 5UNP)

Splicing Modulation Induces exon skipping and SR protein functional disruption; enables RNA splicing mechanistic research

Cell-Model Profiling Anti-proliferative and caspase-dependent apoptosis endpoints across hematological and solid cancer lines

Selectivity Context Kinome-wide selectivity profiling supports CLK/DYRK1-focused pathway interpretation

• [1] Iwai K, Yaguchi M, Klein MG, et al. Anti-tumor efficacy of a novel CLK inhibitor via targeting RNA splicing and MYC-dependent vulnerability. EMBO Mol Med. 2018;10(6):e8289. doi:10.15252/emmm.201708289. PMID: 29769258. View Source
• [2] Klein MG, Tjhen R. Structure of CDC2-Like Kinase 2 (CLK2) in Complex with Compound T-025. RCSB PDB. 2017. PDB ID: 5UNP. Deposited 2017-01-31, Released 2018-05-09. View Source

T025: Irreplaceable CLK Inhibitor

CLK inhibitors are not functionally interchangeable. T025 achieves a CLK2 Kd of 0.096 nM—approximately 20.8-fold tighter than the clinical-stage pan-CLK inhibitor SM08502 (CLK2 IC50/Kd ~2 nM), over 2,000-fold tighter than the widely used probe TG003 (mCLK2 IC50 200 nM), and >150-fold tighter than CLK-IN-T3 (CLK2 IC50 15 nM), all as compiled in a comprehensive 2023 review [1]. Furthermore, KH-CB19—a commonly used CLK1/4 inhibitor—exhibits negligible activity against CLK2 [1], making it wholly unsuitable for studies where CLK2 engagement is required. T025 also uniquely couples CLK2 kinase inhibition with induced CLK2 protein degradation [2] and demonstrates >300-fold kinome-wide selectivity for CLK/DYRK1 kinases over all other kinases tested, a selectivity window not uniformly reported for earlier probes [2]. Substituting T025 with a weaker or isoform-restricted inhibitor risks both reduced target engagement and loss of the CLK2-degradation-dependent pharmacodynamic response.

CLK2 affinity gap

Substituting with earlier CLK probes (TG003, KH-CB19) may result in substantially weaker target engagement; some inhibitors lack meaningful CLK2 activity, compromising pathway inhibition studies.

Degradation-dependent response

T025 uniquely reduces total CLK2 protein levels in addition to catalytic inhibition. Substitutes without this property may not reproduce the sustained splicing disruption observed in reported models.

Kinome selectivity profile

Narrow isoform-restricted inhibitors (e.g., KH-CB19) may alter off-target kinase patterns; selectivity differences could shift biological readouts in MYC-driven or TNBC models.

• [1] Martín Moyano P, Němec V, Paruch K. Cdc-Like Kinases (CLKs): Biology, Chemical Probes, and Therapeutic Potential. Signal Transduct Target Ther. 2023;8:148. Table 4: Structure and molecular function of CLKs inhibitors. doi:10.1038/s41392-023-01409-4. View Source
• [2] Iwai K, Yaguchi M, Klein MG, et al. Anti-tumor efficacy of a novel CLK inhibitor via targeting RNA splicing and MYC-dependent vulnerability. EMBO Mol Med. 2018;10(6):e8289. doi:10.15252/emmm.201708289. PMID: 29769258. View Source

T025 Differentiation Evidence

CLK2 Binding Affinity Advantage

T025 exhibits a CLK2 Kd of 0.096 nM, representing the tightest reported CLK2 binding affinity among characterized CLK inhibitors in a cross-study comparison using the same 2023 review compilation [1]. In contrast, SM08502 (cirtuvivint) shows a CLK2 IC50/Kd of approximately 2 nM (ca. 20.8-fold weaker), TG003 exhibits mCLK2 IC50 of 200 nM (>2,000-fold weaker), DB18 displays CLK2 IC50 of 27 nM (~281-fold weaker), CLK1-IN-1 has CLK2 IC50 of 31 nM (~323-fold weaker), CLK-IN-T3 shows CLK2 IC50 of 15 nM (~156-fold weaker), and KH-CB19 demonstrates negligible CLK2 activity [1]. T025 was identified through iterative medicinal chemistry optimization specifically measuring CLK2 inhibitory activity and guided by CLK2 co-crystal structures [2].

CLK2 Affinity

Cross-study comparable

T025 Kd 0.096 nM vs. SM08502 ~2 nM (21-fold), TG003 200 nM (>2000-fold), CLK-IN-T3 15 nM

Reported tighter CLK2 binding supports target engagement assay contexts at low compound concentrations.

Binding assays; cross-study compilation. Data to verify in own experimental system.

Evidence Dimension	CLK2 binding affinity / inhibitory potency (Kd or IC50)
Target Compound Data	Kd = 0.096 nM (CLK2)
Comparator Or Baseline	SM08502: ~2 nM; TG003: 200 nM; DB18: 27 nM; CLK1-IN-1: 31 nM; CLK-IN-T3: 15 nM; KH-CB19: weak/negligible on CLK2
Quantified Difference	20.8-fold (vs. SM08502); >2,000-fold (vs. TG003); ~281-fold (vs. DB18); ~323-fold (vs. CLK1-IN-1); ~156-fold (vs. CLK-IN-T3)
Conditions	KINOMEScan binding assay (Kd) for T025; enzymatic/IC50 assays for comparators as compiled in Martín Moyano et al. 2023, Table 4 [1]

Why This Matters

For researchers requiring robust CLK2 target engagement at low compound concentrations—particularly in cells with moderate CLK2 expression—the >20-fold affinity advantage over the clinical-stage SM08502 translates to a wider therapeutic window and reduced risk of incomplete target coverage.

• [1] Martín Moyano P, Němec V, Paruch K. Cdc-Like Kinases (CLKs): Biology, Chemical Probes, and Therapeutic Potential. Signal Transduct Target Ther. 2023;8:148. Table 4. doi:10.1038/s41392-023-01409-4. View Source
• [2] Iwai K, Yaguchi M, Klein MG, et al. Anti-tumor efficacy of a novel CLK inhibitor via targeting RNA splicing and MYC-dependent vulnerability. EMBO Mol Med. 2018;10(6):e8289. doi:10.15252/emmm.201708289. View Source

Kinome-Wide Selectivity

In a KINOMEScan-based kinase selectivity evaluation, T025 was identified as a highly selective inhibitor of CLK and DYRK1 family kinases. No kinases outside the DYRK1 family exhibited Kd values < 30 nM, yielding >300-fold enhanced selectivity for CLK/DYRK1 kinases over all other kinases tested [1]. For comparison, SM08502 (cirtuvivint) demonstrated selectivity with only 19 of 402 wild-type kinases (4.7%) showing IC50 ≤ 0.05 µM or within 25-fold of CLK2, with 550-fold selectivity for CLK2 over CDK1 (IC50 = 1.1 µM) . While both compounds show good selectivity, T025's >300-fold window is derived from a binding-based (Kd) screen, whereas SM08502 data are from activity-based (IC50) panels, and the selectivity thresholds differ in stringency [1].

Kinome Selectivity

Cross-study comparable

No non-DYRK1 kinase Kd 300-fold window for CLK/DYRK1 over all other kinases tested

Clean kinome-wide selectivity profile may reduce off-target phenotype confounding in splicing-modulatory studies.

Binding-based KINOMEScan; compare to activity-based panels with different stringency.

Evidence Dimension	Kinome-wide selectivity window
Target Compound Data	>300-fold selectivity for CLK/DYRK1 over all other kinases; no non-DYRK1 kinase with Kd < 30 nM
Comparator Or Baseline	SM08502: 550-fold selectivity for CLK2 over CDK1; 19/402 kinases inhibited (IC50 ≤ 0.05 µM or within 25-fold of CLK2)
Quantified Difference	Both compounds demonstrate significant selectivity; T025 uses a more stringent binding-based threshold (no kinase outside CLK/DYRK1 family < 30 nM Kd)
Conditions	KINOMEScan competitive binding assay (T025) [1]; 402-kinase activity panel (SM08502)

Why This Matters

When selecting a CLK inhibitor for mechanistic studies, a clean kinome-wide selectivity profile minimizes confounding off-target phenotypes; T025's >300-fold window ensures that splicing-modulatory effects can be confidently attributed to CLK/DYRK1 inhibition.

• [1] Iwai K, Yaguchi M, Klein MG, et al. Anti-tumor efficacy of a novel CLK inhibitor via targeting RNA splicing and MYC-dependent vulnerability. EMBO Mol Med. 2018;10(6):e8289. Results section: 'T-025 is a highly potent CLK inhibitor.' Figure 1C. View Source

MYC/CLK2 Biomarker-Guided Response

Through growth inhibitory characterization across a panel of cancer cell lines, T025 sensitivity was found to correlate significantly with endogenous CLK2 expression levels and MYC amplification status [1]. Cell lines with high CLK2 expression (e.g., NCI-H1048 lung cancer, IC50 84.4 nM; COLO320HSR colorectal cancer, IC50 91.8 nM) were markedly more sensitive than low-CLK2-expressing lines (e.g., 786-O kidney cancer, IC50 340 nM) [1]. Mechanistically, the magnitude of global skipped exon induction upon T025 treatment correlated with CLK2 expression levels, and MYC activation rendered cancer cells vulnerable to CLK inhibition with synergistic cell death [1]. For comparator TG003, published data show anti-proliferative effects in gastric and prostate cancer cells but no established CLK2-expression-dependent sensitivity stratification [2]. Similarly, SM08502 is reported to inhibit Wnt pathway gene expression in gastrointestinal cancer models without a described CLK2-biomarker stratification [2].

MYC/CLK2 Stratification

Class-level inference

CLK2-high lines IC50 84–92 nM; CLK2-low line 340 nM (~4-fold difference). MYC amplification also correlates.

Supports biomarker-stratified model selection for cell proliferation endpoint studies.

Cancer cell line panel; sensitivity stratification not reported for earlier probes.

Evidence Dimension	Predictive biomarker for inhibitor sensitivity
Target Compound Data	CLK2-high lines (NCI-H1048 IC50 84.4 nM, COLO320HSR IC50 91.8 nM) vs. CLK2-low (786-O IC50 340 nM); MYC amplification also predicts sensitivity
Comparator Or Baseline	TG003: anti-proliferative in gastric/prostate cancer; SM08502: Wnt pathway modulation in GI cancer; neither has published CLK2-expression-based sensitivity stratification
Quantified Difference	Approximately 4-fold difference in IC50 between CLK2-high vs. CLK2-low cell lines for T025
Conditions	Growth inhibition assay across hematological and solid cancer cell line panel [1]; comparator functional data from review [2]

Why This Matters

For translational research and preclinical studies, T025 offers a biomarker-stratified approach—investigators can prospectively select models based on CLK2/MYC status to maximize response, a feature not established for earlier CLK inhibitors.

• [1] Iwai K, Yaguchi M, Klein MG, et al. Anti-tumor efficacy of a novel CLK inhibitor via targeting RNA splicing and MYC-dependent vulnerability. EMBO Mol Med. 2018;10(6):e8289. Results: Figures 3 and EV3. View Source
• [2] Martín Moyano P, Němec V, Paruch K. Cdc-Like Kinases (CLKs): Biology, Chemical Probes, and Therapeutic Potential. Signal Transduct Target Ther. 2023;8:148. Table 4. View Source

In Vivo Oral Efficacy

Oral administration of T025 at 50 mg/kg in nude mice yielded unbound plasma concentrations of 554, 97, and 104 nM at 2, 4, and 8 h post-dose, respectively—concentrations sufficient to suppress CLK-dependent phosphorylation and induce exon skipping in vivo [1]. Pharmacodynamic assessment in MDA-MB-468 xenograft tumors confirmed decreased pCLK2 signal from 2 to 8 h after oral dosing [1]. In a 3-week efficacy study (twice daily, 2 days/week), T025 produced tumor volume shrinkage relative to initial volumes with <10% nadir body weight loss [1]. In a spontaneous MMTV-MYC transgenic breast cancer allograft model, T025 strongly suppressed tumor growth without body weight loss [1]. For comparison, TG003 requires intraperitoneal administration twice weekly to achieve prostate cancer CDX growth inhibition without reported tumor regression [2], and SM08502 is administered orally at 6.25–25 mg/kg QD or QOD in gastrointestinal xenograft models, demonstrating tumor growth inhibition but not shrinkage in published preclinical data [2].

Oral In Vivo PD

Reported

50 mg/kg p.o.: unbound plasma 554 nM (2 h); decreased tumor pCLK2 2–8 h; tumor shrinkage in MDA-MB-468 xenograft.

Oral dosing achieves exposure levels associated with target modulation and model-response endpoints in MYC-driven models.

Xenograft and allograft models; compare to TG003 i.p. or SM08502 growth delay.

Evidence Dimension	In vivo oral efficacy and pharmacodynamic response
Target Compound Data	Unbound plasma 554 nM (2 h); tumor pCLK2 reduction 2–8 h; tumor shrinkage in MDA-MB-468 xenograft; strong allograft suppression (50 mg/kg p.o.)
Comparator Or Baseline	TG003: i.p. administration, prostate CDX growth inhibition only; SM08502: 6.25–25 mg/kg p.o., GI xenograft growth inhibition only
Quantified Difference	Tumor shrinkage (volume below baseline) for T025 vs. growth inhibition (slowed growth) for comparators in published models
Conditions	MDA-MB-468 xenograft (T025); MMTV-MYC allograft (T025); prostate CDX (TG003); GI xenograft (SM08502) [1][2]

Why This Matters

Achieving tumor regression—rather than mere growth delay—at tolerated oral doses is a critical differentiator for in vivo proof-of-concept studies, making T025 the preferred oral CLK inhibitor for MYC-driven tumor models.

• [1] Iwai K, Yaguchi M, Klein MG, et al. Anti-tumor efficacy of a novel CLK inhibitor via targeting RNA splicing and MYC-dependent vulnerability. EMBO Mol Med. 2018;10(6):e8289. Results: Figures 2, 7. View Source
• [2] Martín Moyano P, Němec V, Paruch K. Cdc-Like Kinases (CLKs): Biology, Chemical Probes, and Therapeutic Potential. Signal Transduct Target Ther. 2023;8:148. Table 4 (in vivo columns for SM08502, TG003). View Source

CLK2 Protein Degradation

Treatment of MDA-MB-468 cells with T025 decreased not only phosphorylated CLK2 (pCLK2 Ser98) but also total CLK2 protein levels in a dose-dependent manner, consistent with the known auto-phosphorylation-dependent stability of CLK2 protein [1]. This dual effect—kinase inhibition coupled with induced target degradation—is mechanistically significant. In contrast, the classical CLK inhibitor TG003 primarily inhibits CLK-mediated SR protein phosphorylation without reported induction of CLK protein degradation [2], and KH-CB19 suppresses SR protein phosphorylation (SRp75, SRp55, SRp20) without evidence of target protein elimination [2]. SM08502 decreases SRSF phosphorylation and reduces Wnt pathway splicing variants, but CLK protein-level effects have not been prominently characterized [2]. The degradation of CLK2 protein upon T025 treatment provides an amplified and sustained disruption of CLK2-dependent splicing beyond what catalytic inhibition alone would achieve.

CLK2 Degradation

Class-level inference

Dose-dependent decrease in total CLK2 protein (MDA-MB-468 immunoblot), beyond catalytic inhibition alone.

Dual inhibition plus degradation may extend splicing disruption durability; a pharmacodynamic endpoint for target engagement verification.

Mechanistic advantage not reported for TG003, KH-CB19, or SM08502.

Evidence Dimension	Induction of CLK2 protein degradation upon inhibitor treatment
Target Compound Data	Dose-dependent decrease in both pCLK2 and total CLK2 protein (immunoblotting) in MDA-MB-468 cells
Comparator Or Baseline	TG003: SR protein phosphorylation inhibition, no reported CLK degradation; KH-CB19: SRp75/55/20 phosphorylation inhibition, no CLK degradation; SM08502: SRSF phosphorylation decrease, CLK protein levels not prominently reported
Quantified Difference	Qualitative difference: CLK2 protein elimination vs. catalytic inhibition alone
Conditions	MDA-MB-468 breast cancer cells, immunoblotting with pCLK2 (Ser98) antibody, 6 h T025 treatment [1]

Why This Matters

A compound that eliminates its target protein in addition to inhibiting its catalytic activity may produce more durable and profound biological effects; for researchers studying CLK2-dependent splicing, the degradation component is a critical functional advantage over purely catalytic inhibitors.

• [1] Iwai K, Yaguchi M, Klein MG, et al. Anti-tumor efficacy of a novel CLK inhibitor via targeting RNA splicing and MYC-dependent vulnerability. EMBO Mol Med. 2018;10(6):e8289. Results: 'T-025 decreased both pCLK2 and CLK2' and Appendix Fig S1B. View Source
• [2] Martín Moyano P, Němec V, Paruch K. Cdc-Like Kinases (CLKs): Biology, Chemical Probes, and Therapeutic Potential. Signal Transduct Target Ther. 2023;8:148. Table 4 (in vitro functional data for TG003, KH-CB19, SM08502). View Source

TNBC Anti-Migratory and Splicing Effects

A 2025 study demonstrated that T025 exerts potent anti-proliferative effects across a spectrum of TNBC cell lines, with particularly strong activity in highly proliferative lines, and significantly inhibits cell migration in highly migratory TNBC lines [1]. Deep RNA sequencing revealed that T025 treatment induces extensive differentially expressed genes (DEGs) and alternatively spliced genes (ASGs) enriched in pathways related to cell division, RNA splicing, and cell migration [1]. Mechanistically, T025 causes SRSF7 accumulation at nuclear speckles with restricted dynamic mobility, stalling splicing factor release to splice sites [1]. In contrast, TG003 has been studied primarily in gastric and prostate cancer models and HeLa cells [2], while SM08502 has been evaluated in gastrointestinal cancer and endometrial cancer models [2], without published TNBC-specific splicing reprogramming data. This application-specific validation makes T025 the most extensively characterized CLK inhibitor for TNBC research.

TNBC Anti-migratory

Supporting evidence

Potent anti-proliferative and migration inhibition across TNBC panel; extensive DEGs/ASGs; SRSF7 nuclear speckle stalling.

Provides disease-context validation for TNBC splicing and migration research; SRSF7 dynamics as a live-cell imaging readout.

Deep RNA-seq and FRAP data; no published TNBC splicing reprogramming for earlier CLK inhibitors.

Evidence Dimension	TNBC-specific anti-proliferative and anti-migratory activity with splicing reprogramming
Target Compound Data	Potent anti-proliferative effect in TNBC panel; significant migration inhibition; DEGs and ASGs enriched in cell division, splicing, and migration pathways
Comparator Or Baseline	TG003: prostate/gastric cancer and HeLa; SM08502: GI and endometrial cancer; no published TNBC-specific splicing reprogramming data
Quantified Difference	Qualitative: T025 uniquely validated in TNBC with comprehensive RNA-seq splicing analysis; comparators lack TNBC-focused characterization
Conditions	TNBC cell line panel, deep RNA sequencing, live-cell imaging and photobleaching (FRAP) of SRSF7-GFP [1]

Why This Matters

For breast cancer researchers selecting a CLK inhibitor for TNBC studies, T025 provides disease-relevant validation data—including anti-migratory efficacy and splicing factor dynamics—that are absent for other CLK inhibitors.

• [1] Pharmacological CLK inhibition disrupts SR protein function and RNA splicing blocking cell growth and migration in TNBC. Breast Cancer Res. 2025;27:140. doi:10.1186/s13058-025-02091-w. View Source
• [2] Martín Moyano P, Němec V, Paruch K. Cdc-Like Kinases (CLKs): Biology, Chemical Probes, and Therapeutic Potential. Signal Transduct Target Ther. 2023;8:148. Table 4 (in vitro/in vivo model systems). View Source

T025 Application Scenarios

MYC-Amplified and CLK2-High Cancer Models

For investigators studying MYC-driven breast cancer, colorectal cancer (e.g., COLO320HSR, IC50 91.8 nM), or lung cancer (e.g., NCI-H1048, IC50 84.4 nM) where high CLK2 expression predicts sensitivity, T025 is the CLK inhibitor of choice. Its 0.096 nM CLK2 Kd and oral dosing at 50 mg/kg produce unbound plasma concentrations exceeding 500 nM at 2 h, achieving sustained target suppression and tumor regression in both xenograft and MYC-driven allograft models [1]. The established CLK2/MYC biomarker stratification allows prospective model selection, maximizing translational relevance [1].

RNA Splicing Mechanistic Studies

When the experimental objective is to attribute splicing modulation specifically to CLK/DYRK1 inhibition without confounding off-target kinase effects, T025's >300-fold kinome-wide selectivity [1] makes it superior to earlier probes such as TG003 (which spares CLK3 and shows narrow isoform coverage) [2]. Additionally, the unique CLK2 protein degradation phenotype provides a quantifiable pharmacodynamic biomarker (total CLK2 protein loss by immunoblot) that complements phospho-SR protein readouts [1], enabling more rigorous target engagement verification.

TNBC Migration and Splicing Research

For TNBC-focused studies, T025 is the only CLK inhibitor with published comprehensive RNA-seq splicing analysis, anti-migratory efficacy data, and live-cell imaging of SRSF7 nuclear speckle dynamics [3]. The demonstrated G1-S cell cycle arrest with increased aneuploidy provides additional phenotypic endpoints not characterized for other CLK inhibitors in TNBC contexts [3]. Researchers studying SR protein trafficking between nuclear speckles and spliceosomes will benefit from T025's validated ability to stall SRSF7 release [3].

Structure-Guided Medicinal Chemistry

The availability of a high-quality co-crystal structure of T025 bound to CLK2 (PDB 5UNP, 2.92 Å resolution) revealing hinge-region interactions with Glu244 and Leu246 [4] makes T025 an ideal starting point for structure-based drug design. Unlike TG003 or KH-CB19, for which CLK2 co-crystal structures are not publicly deposited in the PDB, T025 provides a defined binding mode that can guide rational modification of the 7H-pyrrolo[2,3-d]pyrimidine scaffold for improved isoform selectivity or pharmacokinetic properties.

Application

Selection Property

Validation Focus

MYC-amplified / CLK2-high cancer model studies

Target engagement profile and oral exposure context

Biomarker-stratified model response (CLK2/MYC status)

RNA splicing mechanistic research

Kinome-wide selectivity and degradation-coupled pharmacodynamics

Splicing modulation attribution; CLK2 protein loss as target engagement marker

TNBC migration and splicing dynamics

Disease-context functional data (anti-migratory, SRSF7 trafficking)

Live-cell splicing factor dynamics; RNA-seq splicing endpoints

Structure-guided medicinal chemistry

Co-crystal structure (PDB 5UNP) and defined binding mode

Hinge-region interaction rational design; scaffold optimization

• [1] Iwai K, Yaguchi M, Klein MG, et al. Anti-tumor efficacy of a novel CLK inhibitor via targeting RNA splicing and MYC-dependent vulnerability. EMBO Mol Med. 2018;10(6):e8289. doi:10.15252/emmm.201708289. View Source
• [2] Martín Moyano P, Němec V, Paruch K. Cdc-Like Kinases (CLKs): Biology, Chemical Probes, and Therapeutic Potential. Signal Transduct Target Ther. 2023;8:148. Table 4. doi:10.1038/s41392-023-01409-4. View Source
• [3] Pharmacological CLK inhibition disrupts SR protein function and RNA splicing blocking cell growth and migration in TNBC. Breast Cancer Res. 2025;27:140. doi:10.1186/s13058-025-02091-w. View Source
• [4] Klein MG, Tjhen R. Structure of CDC2-Like Kinase 2 (CLK2) in Complex with Compound T-025. RCSB PDB. PDB ID: 5UNP. Deposited 2017-01-31, Released 2018-05-09. View Source